Cas no 286935-60-2 (Gambogic amide)

• Product Name: Gambogic amide
• CAS No: 286935-60-2
• MF: C₃₈H₄₅NO₇
• MW: 627.766411542892
• CID: 4766662
• PubChem ID: 56951189
• Update Time: 2025-05-24

Gambogic amide Chemical and Physical Properties

Names and Identifiers

• gambogic amide
• Gambogic acid amide
• GO7U0LVQ2D
• Gambogic acid amide [MI]
• Q27279205
• (Z)-4-[(1S,2S,8R,17S,19R)-12-hydroxy-8,21,21-trimethyl-5-(3-methylbut-2-enyl)-8-(4-methylpent-3-enyl)-14,18-dioxo-3,7,20-trioxahexacyclo[15.4.1.02,15.02,19.04,13.06,11]docosa-4(13),5,9,11,15-pentaen-19-yl]-2-methylbut-2-enamide
• SCHEMBL15150010
• 286935-60-2
• 2-Butenamide, 2-methyl-4-((1R,3aS,5S,11R,14aS)-3a,4,5,7-tetrahydro-8-hydroxy-3,3,11-trimethyl-13-(3-methyl-2-buten-1-yl)-11-(4-methyl-3-penten-1-yl)-7,15-dioxo-1,5-methano-1H,3H,11H-furo(3,4-g)pyrano(3,2-b)xanthen-1-yl)-, (2Z)-
• CS-0083523
• (Z)-4-((1S,3aR,5S,11R,14aS)-8-Hydroxy-2,2,11-trimethyl-13-(3-methylbut-2-en-1-yl)-11-(4-methylpent-3-en-1-yl)-4,7-dioxo-2,3a,4,5,7,11-hexahydro-1H-1,5-methanofuro[3,2-g]pyrano[3,2-b]xanthen-3a-yl)-2-methylbut-2-enamide
• HY-121833
• UNII-GO7U0LVQ2D
• Gambogic amide

• Inchi： 1S/C38H45NO7/c1-20(2)10-9-15-36(8)16-14-24-29(40)28-30(41)26-18-23-19-27-35(6,7)46-37(33(23)42,17-13-22(5)34(39)43)38(26,27)45-32(28)25(31(24)44-36)12-11-21(3)4/h10-11,13-14,16,18,23,27,40H,9,12,15,17,19H2,1-8H3,(H2,39,43)/b22-13-/t23-,27+,36-,37+,38-/m1/s1
• InChI Key： NFVXKLYWFCNBCO-RRZNCOCZSA-N
• SMILES： O1C(C)(C)[C@@H]2C[C@H]3C=C4C(C5C(=C6C=C[C@@](C)(CC/C=C(\C)/C)OC6=C(C/C=C(\C)/C)C=5O[C@@]24[C@]1(C/C=C(\C(N)=O)/C)C3=O)O)=O

Computed Properties

• Exact Mass: 627.31960277g/mol
• Monoisotopic Mass: 627.31960277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 46
• Rotatable Bond Count: 8
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 125

Additional information on Gambogic amide

Gambogic amide (CAS No. 286935-60-2): A Comprehensive Overview of Its Chemistry and Biological Applications

Gambogic amide, a naturally occurring compound with the chemical identifier CAS No. 286935-60-2, has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and promising biological activities. This molecule, derived from the fruit of the *Garcinia hanburryi* tree, has been extensively studied for its potential therapeutic applications, particularly in the realms of anti-cancer, anti-inflammatory, and anti-diabetic treatments. The chemical composition and biological properties of Gambogic amide make it a subject of intense interest for researchers seeking novel pharmacological agents.

The molecular structure of Gambogic amide is characterized by a complex polyketide backbone, which is further modified by various functional groups. These structural features contribute to its remarkable biological activity, making it a valuable candidate for further investigation. Recent advancements in synthetic chemistry have enabled the efficient production of Gambogic amide, facilitating more extensive research into its mechanisms of action and potential therapeutic uses.

One of the most compelling aspects of Gambogic amide is its demonstrated ability to inhibit the growth of various cancer cell lines. Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells while sparing healthy cells. This selective toxicity is attributed to its ability to interfere with key cellular processes such as signal transduction and DNA replication. The molecular mechanisms underlying these effects are still being elucidated, but preliminary findings suggest that Gambogic amide may exert its anti-cancer effects by modulating the activity of critical signaling pathways involved in cell proliferation and survival.

In addition to its anti-cancer properties, Gambogic amide has also been investigated for its potential anti-inflammatory effects. Chronic inflammation is a hallmark of many diseases, including cancer, diabetes, and cardiovascular disorders. By inhibiting inflammatory pathways such as NF-κB and MAPK, Gambogic amide may help mitigate inflammation and reduce the risk of associated complications. Research has demonstrated that this molecule can significantly reduce inflammatory markers in animal models, suggesting its potential as a therapeutic agent for inflammatory diseases.

The anti-diabetic potential of Gambogic amide is another area of active research. Studies have shown that this compound can improve glucose metabolism by enhancing insulin sensitivity and promoting glucose uptake in target tissues. Furthermore, Gambogic amide has been found to inhibit key enzymes involved in glucose production, such as gluconeogenesis. These effects collectively contribute to its ability to lower blood sugar levels and may make it a valuable adjunct therapy for diabetes management.

Recent studies have also explored the neuroprotective properties of Gambogic amide. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal death and cognitive decline. Preliminary research suggests that Gambogic amide can protect neurons from oxidative stress and prevent the aggregation of toxic protein deposits associated with these diseases. These findings highlight the broad therapeutic potential of this molecule beyond traditional indications.

The synthesis and purification of Gambogic amide present unique challenges due to its complex structure. However, recent advances in synthetic methodologies have made it possible to produce high-purity samples for research purposes. Techniques such as semi-synthesis from natural sources combined with total synthesis have enabled researchers to obtain sufficient quantities for detailed biological testing. This progress has been instrumental in uncovering the diverse biological activities of Gambogic amide and paving the way for further clinical development.

The pharmacokinetic profile of Gambogic amide is another critical aspect that needs to be addressed before clinical translation. Initial studies have shown that this compound exhibits moderate solubility in water, which may affect its absorption and distribution in vivo. Efforts are underway to optimize formulations that enhance bioavailability while maintaining efficacy. Additionally, understanding how Gambogic amide is metabolized and excreted will be crucial for determining appropriate dosing regimens and minimizing potential side effects.

Future research directions for Gambogic amide include exploring its potential as a lead compound for drug development or in combination therapies with existing drugs. The structural diversity of this natural product offers opportunities for chemical modification to enhance potency and selectivity without compromising safety profiles. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating preclinical findings into effective treatments for human diseases.

In conclusion, Gambogic amide (CAS No. 286935-60-2) represents a promising natural product with multifaceted biological activities that hold significant therapeutic potential across multiple disease areas including cancer, inflammation, diabetes,and neurodegenerative disorders.* Continued research into this intriguing compound will undoubtedly yield valuable insights into new treatment strategies and improve patient outcomes worldwide.*